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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylpentane

Cat. No.: B094175 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Ethyl-2,4-dimethylpentane
(CAS No. 1068-87-7), a branched alkane of interest in various research and development

applications. The document details its commercial availability, key physicochemical properties,

and outlines established experimental protocols for its synthesis and analysis. Furthermore,

this guide presents visual workflows for its synthesis and characterization to aid researchers in

their laboratory endeavors.

Commercial Availability
3-Ethyl-2,4-dimethylpentane is readily available for research purposes from a variety of

chemical suppliers. While the list is not exhaustive, prominent suppliers include:

Benchchem[1]

Chemsrc[2]

PINPOOLS, which lists multiple suppliers including Univar Solutions GmbH, Shandong Xintai

Chemicals Co., Ltd., and LinkChem Co., Ltd.[3]

ChemicalBook[4][5]
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Researchers are advised to contact these suppliers directly for information on purity, available

quantities, and pricing. The compound is typically supplied with a clear indication that it is for

research use only and not for human or veterinary use.[1]

Physicochemical Properties
A summary of the key quantitative data for 3-Ethyl-2,4-dimethylpentane is presented in Table

1. This data is crucial for understanding the compound's behavior in various experimental

settings.

Property Value Unit Source(s)

CAS Number 1068-87-7 - [2][6][7]

Molecular Formula C9H20 - [2][3][6][8]

Molecular Weight 128.26 g/mol [1][3][4][6][7]

Boiling Point 136.1 - 136.72 °C [1][2][3][4][7]

Melting Point -122.2 to -122.36 °C [1][4]

Density 0.719 - 0.734 g/cm³ [2][4][7]

Flash Point 26.7 °C [2][3][7]

Vapor Pressure 9.26 mmHg at 25°C [2][7]

Refractive Index 1.4115 - 1.404 - [4][7]

InChIKey
VLHAGZNBWKUMR

W-UHFFFAOYSA-N
- [1][6]

Synthesis and Experimental Protocols
The synthesis of 3-Ethyl-2,4-dimethylpentane can be achieved through various established

organic chemistry routes. Below are representative protocols for its synthesis and subsequent

analysis.
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Synthesis via Grignard Reaction and Subsequent
Reduction
A common and versatile method for the synthesis of highly branched alkanes involves the use

of a Grignard reagent to create a tertiary alcohol intermediate, which is then dehydrated and

hydrogenated.

Experimental Protocol:

Preparation of the Grignard Reagent (sec-butylmagnesium bromide): In a flame-dried, three-

necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, add

magnesium turnings. A solution of 2-bromobutane in anhydrous diethyl ether is added

dropwise to initiate the reaction. The mixture is refluxed until the magnesium is consumed.

Reaction with Ketone: The Grignard reagent is cooled in an ice bath, and a solution of 3-

pentanone in anhydrous diethyl ether is added dropwise with stirring. The reaction is then

allowed to proceed at room temperature until completion, which can be monitored by Thin

Layer Chromatography (TLC).

Work-up and Formation of Tertiary Alcohol: The reaction is quenched by the slow addition of

a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure

to yield the crude 3-ethyl-2,4-dimethyl-3-pentanol.

Dehydration of the Alcohol: The crude alcohol is mixed with a catalytic amount of a strong

acid, such as sulfuric acid or phosphoric acid, and heated. The resulting alkene mixture is

distilled from the reaction flask.

Catalytic Hydrogenation: The alkene mixture is dissolved in a suitable solvent like ethanol

and subjected to catalytic hydrogenation using a catalyst such as palladium on carbon

(Pd/C) under a hydrogen atmosphere. The reaction is monitored until the uptake of hydrogen

ceases.

Purification: The catalyst is removed by filtration, and the solvent is evaporated. The resulting

crude 3-Ethyl-2,4-dimethylpentane is then purified by fractional distillation.
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Characterization and Analysis
The identity and purity of the synthesized 3-Ethyl-2,4-dimethylpentane should be confirmed

using standard analytical techniques.

3.2.1. Determination of Boiling Point

The boiling point can be determined using a Thiele tube apparatus or by simple distillation.

Experimental Protocol (Thiele Tube Method):

A small amount of the purified liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The test tube is attached to a thermometer and placed in a Thiele tube containing mineral oil.

The Thiele tube is gently heated, and the temperature at which a rapid and continuous

stream of bubbles emerges from the capillary tube is recorded as the boiling point.

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for confirming the molecular weight and purity of the

compound.

Experimental Protocol:

Instrument: A standard GC-MS system.

Column: A non-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl

polysiloxane stationary phase (e.g., HP-5ms), is suitable for alkane analysis.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: An initial temperature of 50°C, held for 2 minutes, followed by a

ramp of 10°C/min to 200°C.

Injector and Detector Temperature: 250°C.
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Ionization Mode (MS): Electron Ionization (EI) at 70 eV.

Sample Preparation: A dilute solution of the purified compound in a volatile solvent such as

hexane.

The resulting mass spectrum should show a molecular ion peak corresponding to the molecular

weight of 3-Ethyl-2,4-dimethylpentane (128.26 g/mol ) and a fragmentation pattern

characteristic of branched alkanes.

Visualized Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthesis and characterization processes.
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Caption: Synthesis pathway for 3-Ethyl-2,4-dimethylpentane via a Grignard reaction.
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Caption: General experimental workflow for the purification and characterization of 3-Ethyl-2,4-
dimethylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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